Cas no 464169-18-4 (4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI))
464169-18-4 structure
Product Name:4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI)
CAS No:464169-18-4
MF:C11H8O4
MW:204.178823471069
CID:1021102
PubChem ID:12087627
Update Time:2025-04-20
4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI)
- 464169-18-4
- DB-272431
- 4H-Pyran-4-one,2-(3,4-dihydroxyphenyl)-(9ci)
- 4H-PYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-
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- Inchi: 1S/C11H8O4/c12-8-3-4-15-11(6-8)7-1-2-9(13)10(14)5-7/h1-6,13-14H
- InChI Key: UQZBNJFTFZEDOC-UHFFFAOYSA-N
- SMILES: OC1C(O)=CC(C2OC=CC(=O)C=2)=CC=1
Computed Properties
- Exact Mass: 204.04225873g/mol
- Monoisotopic Mass: 204.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.8Ų
4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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